Cas no 1396854-41-3 (N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide)
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(furan-2-ylmethyl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
- N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
- 1396854-41-3
- AKOS024544256
- F6246-4217
- N-(furan-2-ylmethyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide
- VU0540905-1
-
- Inchi: 1S/C15H20N4O2S/c1-11-17-18-15(22-11)12-4-6-19(7-5-12)10-14(20)16-9-13-3-2-8-21-13/h2-3,8,12H,4-7,9-10H2,1H3,(H,16,20)
- InChI Key: KTJPSBTYOCZWMO-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CO1)(=O)CN1CCC(C2=NN=C(C)S2)CC1
Computed Properties
- Exact Mass: 320.13069707g/mol
- Monoisotopic Mass: 320.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 99.5Ų
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6246-4217-1mg |
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide |
1396854-41-3 | 1mg |
$81.0 | 2023-09-09 |
N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
Comprehensive Analysis of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide (CAS No. 1396854-41-3)
In the realm of pharmaceutical and biochemical research, N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide (CAS No. 1396854-41-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan ring, a thiadiazole moiety, and a piperidine scaffold, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.
The compound's molecular structure is a key factor driving its popularity. The presence of a furan-2-ylmethyl group attached to an acetamide backbone, coupled with a 5-methyl-1,3,4-thiadiazol-2-yl substituent on the piperidine ring, offers a balanced profile of lipophilicity and hydrogen-bonding capacity. This structural duality enhances its bioavailability and binding affinity, making it a promising scaffold for medicinal chemistry applications. Recent studies have highlighted its potential as a modulator of kinase activity, a hot topic in oncology and autoimmune disease research.
From a synthetic chemistry perspective, the preparation of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide involves multi-step organic transformations. The thiadiazole ring is typically constructed via cyclization reactions, while the piperidine core is often introduced through reductive amination or nucleophilic substitution. The final acetamide linkage is achieved through acylative coupling, ensuring high purity and yield. These synthetic routes are frequently optimized for scalability, addressing the growing demand for this compound in high-throughput screening and preclinical studies.
One of the most searched questions in AI-driven drug discovery platforms revolves around the structure-activity relationship (SAR) of heterocyclic compounds like this one. The furan and thiadiazole moieties in CAS No. 1396854-41-3 are known to contribute to electron-rich environments, which can influence interactions with biological targets. Computational models, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to predict its binding modes and optimize derivative designs. Such approaches align with the current trend of integrating machine learning in pharmaceutical R&D.
Another area of interest is the compound's potential role in addressing neurodegenerative diseases. The piperidine scaffold is a common feature in central nervous system (CNS)-active drugs, and the thiadiazole ring’s ability to cross the blood-brain barrier has sparked investigations into its neuroprotective effects. Preliminary data suggest that derivatives of N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide may exhibit activity against enzymes like acetylcholinesterase, a target for Alzheimer’s disease therapeutics.
In the context of green chemistry, researchers are also exploring sustainable synthetic routes for this compound. Solvent-free reactions, catalytic methods, and biodegradable reagents are being tested to reduce the environmental footprint of its production. This aligns with global initiatives to promote eco-friendly pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.
Lastly, the compound’s patent landscape and commercial availability are frequently queried in scientific databases. While CAS No. 1396854-41-3 is primarily used in research settings, its derivatives are under evaluation for proprietary applications. Suppliers often highlight its high purity (>98%) and compatibility with HPLC and LC-MS analyses, ensuring reliability for rigorous experimental protocols.
In summary, N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide represents a multifaceted compound with broad applicability in drug development. Its structural complexity, combined with emerging insights into its biological activity, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this molecule is likely to remain a focal point in discussions about innovative therapeutics and next-generation chemical entities.
1396854-41-3 (N-[(furan-2-yl)methyl]-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)